Cas no 119690-43-6 (3-(4-Nitrophenyl)imidazo[1,2-a]pyridine)

• Product Name: 3-(4-Nitrophenyl)imidazo[1,2-a]pyridine
• CAS No: 119690-43-6
• MF: C₁₃H₉N₃O₂
• MW: 239.229462385178
• CID: 4815758
• Update Time: 2025-05-19

3-(4-Nitrophenyl)imidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(4-nitrophenyl)imidazo[1,2-a]pyridine
• NSC631574
• NCI60_010371
• 3-(4-(Hydroxy(oxido)amino)phenyl)imidazo[1,2-a]pyridine
• 3-(4-Nitrophenyl)imidazo[1,2-a]pyridine

• Inchi： 1S/C13H9N3O2/c17-16(18)11-6-4-10(5-7-11)12-9-14-13-3-1-2-8-15(12)13/h1-9H
• InChI Key： ZNTPEAGAMIBSKF-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)C1=CN=C2C=CC=CN12)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 310
• XLogP3: 3.3
• Topological Polar Surface Area: 63.1

Additional information on 3-(4-Nitrophenyl)imidazo[1,2-a]pyridine

Introduction to 3-(4-Nitrophenyl)imidazo[1,2-a]pyridine (CAS No. 119690-43-6)

3-(4-Nitrophenyl)imidazo[1,2-a]pyridine, identified by its Chemical Abstracts Service (CAS) number 119690-43-6, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazo[1,2-a]pyridine scaffold, a class of molecules known for their diverse biological activities and potential therapeutic applications. The presence of a 4-nitrophenyl substituent in its structure imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The imidazo[1,2-a]pyridine core is a privileged structure in medicinal chemistry, frequently explored for its ability to interact with various biological targets. Researchers have leveraged this scaffold to develop compounds with antimicrobial, antiviral, anticancer, and anti-inflammatory properties. The introduction of the 4-nitrophenyl group into the molecule not only enhances its binding affinity to certain enzymes and receptors but also influences its pharmacokinetic profile. This modification has been strategically employed to optimize drug-like properties such as solubility, metabolic stability, and cell membrane permeability.

In recent years, the pharmaceutical industry has shown increasing interest in developing small-molecule inhibitors targeting kinases and other enzymes involved in cancer progression. 3-(4-Nitrophenyl)imidazo[1,2-a]pyridine has emerged as a promising candidate in this context due to its structural features that allow for potent binding to protein targets. Preclinical studies have demonstrated its efficacy in inhibiting specific kinases, which are crucial for regulating cell proliferation and survival. The nitro group in the phenyl ring contributes to the compound's ability to engage with hydrogen bond donors and acceptors, thereby enhancing its interactions with biological macromolecules.

One of the most compelling aspects of 3-(4-Nitrophenyl)imidazo[1,2-a]pyridine is its potential as a lead compound for further optimization. Medicinal chemists have utilized computational methods and high-throughput screening techniques to identify derivatives of this molecule that exhibit improved pharmacological profiles. These efforts have led to the discovery of novel analogs with enhanced potency, selectivity, and reduced toxicity. The nitrophenyl moiety plays a critical role in these modifications, serving as a versatile handle for structural diversification while maintaining key pharmacophoric elements necessary for biological activity.

The synthesis of 3-(4-Nitrophenyl)imidazo[1,2-a]pyridine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to achieve high yields and purity levels suitable for preclinical and clinical studies. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations are commonly used in constructing the imidazo[1,2-a]pyridine core. The introduction of the 4-nitrophenyl group is typically accomplished through nucleophilic aromatic substitution or directed electrophilic aromatic substitution reactions.

The pharmacological evaluation of 3-(4-Nitrophenyl)imidazo[1,2-a]pyridine has revealed intriguing insights into its mechanism of action. In vitro studies have shown that this compound inhibits the activity of several kinases by competing with ATP binding or by stabilizing enzyme-inhibitor complexes. The nitro group's ability to participate in hydrogen bonding and π-stacking interactions further contributes to its binding affinity. These interactions are critical for modulating kinase activity, which can lead to downstream effects on signaling pathways involved in cell growth and differentiation.

Recent advances in structural biology have provided deeper insights into how 3-(4-Nitrophenyl)imidazo[1,2-a]pyridine interacts with its target proteins at the atomic level. High-resolution crystal structures of kinase-inhibitor complexes have revealed that the nitrophenyl substituent occupies specific pockets within the enzyme active site or allosteric regions. These structural details have guided medicinal chemists in designing next-generation inhibitors with improved binding modes and reduced off-target effects. Such structural information is invaluable for optimizing drug candidates through rational drug design approaches.

The potential therapeutic applications of 3-(4-Nitrophenyl)imidazo[1,2-a]pyridine extend beyond oncology. Emerging evidence suggests that this compound may also exhibit anti-inflammatory and antimicrobial properties due to its ability to modulate inflammatory pathways and interfere with bacterial biofilm formation. These findings open up new avenues for exploring its use in treating chronic inflammatory diseases and infections caused by drug-resistant pathogens. The versatility of the imidazo[1,2-a]pyridine scaffold makes it an attractive platform for developing multifunctional therapeutics.

As research progresses, the synthesis and characterization of analogs derived from 3-(4-Nitrophenyl)imidazo[1,2-a]pyridine will continue to expand our understanding of heterocyclic chemistry and drug design principles. Innovations in synthetic methodologies will enable the rapid construction of large libraries of compounds for high-throughput screening campaigns. Additionally, advances in computational biology will facilitate the identification of novel targets amenable to inhibition by this class of molecules.

In conclusion,3-(4-Nitrophenyl)imidazo[1,2-a]pyridine (CAS No. 119690-43-6) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its potential as a lead compound for drug development underscores the importance of heterocyclic chemistry in addressing unmet medical needs. With continued exploration and optimization,3-(4-Nitrophenyl)imidazo[1,2-a]pyridineand its derivatives are poised to make substantial contributions to future therapeutic strategies across multiple disease areas.